Cas no 782462-55-9 (2,5-dimethyl-1H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 2,5-dimethyl-1H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 782462-55-9
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• CID: 4658986
• Update Time: 2025-08-01

2,5-dimethyl-1H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-4aH-thieno[2,3-d]pyrimidin-4-one
• 2,5-dimethyl-1H,4H-thieno2,3-dpyrimidin-4-one

• Inchi： 1S/C8H8N2OS/c1-4-3-12-8-6(4)7(11)9-5(2)10-8/h3,6H,1-2H3
• InChI Key： MYEAQHFPTNWOQI-UHFFFAOYSA-N
• SMILES： S1C=C(C)C2C(N=C(C)N=C12)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 341
• XLogP3: 0.4
• Topological Polar Surface Area: 67.1

Additional information on 2,5-dimethyl-1H,4H-thieno2,3-dpyrimidin-4-one

2,5-dimethyl-1H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 782462-55-9): A Comprehensive Overview

2,5-dimethyl-1H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 782462-55-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The thienopyrimidine scaffold is characterized by a fused ring system consisting of a thiophene ring and a pyrimidine ring. The presence of the methyl groups at the 2 and 5 positions of the thiophene ring contributes to the compound's stability and solubility, making it an attractive candidate for drug development. Recent studies have highlighted the importance of these structural features in modulating the biological activity of thienopyrimidines.

In terms of its chemical structure, 2,5-dimethyl-1H,4H-thieno[2,3-d]pyrimidin-4-one is a white crystalline solid with a molecular formula of C₁₀H₁₀N₂O₁S₁. Its molecular weight is approximately 206.26 g/mol. The compound exhibits good thermal stability and can be synthesized through various methods, including condensation reactions and cyclization processes.

One of the key areas of research involving 2,5-dimethyl-1H,4H-thieno[2,3-d]pyrimidin-4-one is its potential as an antiviral agent. Studies have shown that thienopyrimidines can inhibit the replication of several viruses, including HIV and hepatitis C virus (HCV). The mechanism of action involves the disruption of viral enzymes essential for replication. For instance, 2,5-dimethyl-1H,4H-thieno[2,3-d]pyrimidin-4-one has been found to inhibit the activity of HIV reverse transcriptase and HCV NS5B polymerase.

In addition to its antiviral properties, 2,5-dimethyl-1H,4H-thieno[2,3-d]pyrimidin-4-one has also shown promise as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines. The compound appears to target multiple signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the PI3K/Akt pathway and activate the p53 tumor suppressor protein.

The anti-inflammatory properties of 2,5-dimethyl-1H,4H-thieno[2,3-d]pyrimidin-4-one have also been investigated. Inflammation is a complex biological response that can contribute to various diseases, including arthritis and cardiovascular disorders. Studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating the activity of nuclear factor-kappa B (NF-κB).

Despite its promising therapeutic potential, 2,5-dimethyl-1H,4H-thieno[2,3-d]pyrimidin-4-one faces several challenges in drug development. These include issues related to bioavailability and toxicity. Researchers are actively working on optimizing the structure of this compound to enhance its pharmacological properties while minimizing adverse effects.

To further explore the therapeutic potential of 2,5-dimethyl-1H,4H-thieno[2,3-d]pyrimidin-4-one, clinical trials are necessary. Preclinical data from animal models have shown promising results in terms of efficacy and safety. However, more extensive studies are required to evaluate its performance in human subjects.

In conclusion, 2,5-dimethyl-1H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 782462-55-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in addressing unmet medical needs.